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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzaldehyde

Cat. No.: B183300 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-6-nitrobenzaldehyde (CAS

130133-53-8) is readily available. The following safety and handling information is synthesized

from the SDSs of structurally similar compounds, including 2-nitrobenzaldehyde, 3-

nitrobenzaldehyde, and other aromatic nitro and amino compounds. It is imperative for

researchers to conduct a thorough risk assessment for their specific experimental conditions

and consult with their institution's Environmental Health and Safety (EHS) department before

use.

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2-Amino-6-nitrobenzaldehyde, designed for researchers, scientists, and drug

development professionals. Adherence to these guidelines is critical for ensuring personnel

safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
Based on analogous compounds, 2-Amino-6-nitrobenzaldehyde is anticipated to be harmful if

swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

A multi-layered approach to safety, combining engineering controls and appropriate Personal

Protective Equipment (PPE), is mandatory when handling this chemical.
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Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[3][4]

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[1][2][3]

Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation.[1][2][3]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 Warning

H335: May cause

respiratory irritation.[1]

[2][3]

Hazardous to the

aquatic environment,

long-term hazard

(Category 3)

None None

H412: Harmful to

aquatic life with long

lasting effects.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.[5]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[6][7]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are suitable

choices.[8] Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[5]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 2-Amino-6-nitrobenzaldehyde.

Preparation and Engineering Controls:
All handling of 2-Amino-6-nitrobenzaldehyde powder should occur within a certified

chemical fume hood to minimize inhalation exposure.[5]
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Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.

Remove all sources of ignition from the work area.[8]

Weighing and Transfer:
Conduct all weighing and transfer operations within a fume hood to contain any dust.

Use anti-static tools and equipment where appropriate.

Avoid the formation of dust during handling. Use a spatula for transfers and avoid pouring

the powder from a height.[8]

During the Experiment:
Keep all containers with 2-Amino-6-nitrobenzaldehyde clearly labeled.

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][2]

Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[8]

Keep away from heat and direct sunlight.[1]

Spill and Disposal Plan
Spill Management Protocol:

Evacuate: Evacuate non-essential personnel from the immediate spill area.
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Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE, including respiratory protection.[8]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.[2][8][9]

Clean-up: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect

all cleaning materials in a sealed bag for hazardous waste disposal.[8]

Waste Disposal Plan:
All waste containing 2-Amino-6-nitrobenzaldehyde must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in a designated, labeled, and

sealed container.

Arrange for disposal through your institution's EHS department or a licensed hazardous

waste disposal company.[2][4][8][10] Do not dispose of down the drain or in regular trash.[8]

Experimental Workflow Visualization
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Safe Handling Workflow for 2-Amino-6-nitrobenzaldehyde

Preparation
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Caption: Workflow for the safe handling of 2-Amino-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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